5-(3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidine-1-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 5-[3-[6-(dimethylamino)pyrazin-2-yl]oxypyrrolidine-1-carbonyl]-1H-pyridin-2-one
• InChI: InChI=1S/C16H19N5O3/c1-20(2)13-8-17-9-15(19-13)24-12-5-6-21(10-12)16(23)11-3-4-14(22)18-7-11/h3-4,7-9,12H,5-6,10H2,1-2H3,(H,18,22)
• InChI Key: GTOZRWXPTDUXQD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CN=CC(=N1)OC2CCN(C2)C(=O)C3=CNC(=O)C=C3
• Molecular Formula: C16H19N5O3
• Molecular Weight: 329.35 g/mol

Description

The compound “5-(3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidine-1-carbonyl)pyridin-2(1H)-one” is a chemical compound with the molecular formula C33H35ClN4O3. It is also known as Venclexta Impurity 1.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the molecular formula C33H35ClN4O3. For a more detailed structural analysis, it would be beneficial to refer to the MOL file 1235865-77-6.mol.

Physical And Chemical Properties Analysis

This compound has a predicted density of 1.282±0.06 g/cm3. The pKa value is predicted to be 4.05±0.36. It should be stored in a sealed container in a dry room at room temperature.

Scientific Research Applications

Synthesis and Characterization

• Compounds with structures related to 5-(3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidine-1-carbonyl)pyridin-2(1H)-one have been synthesized through various methods. For example, the synthesis of dihydro-5,6 oxo-6 pyrazino pyrrolo pyrazines involves starting materials like 3-amino pyridine and 3-amino pyrazine, converted into pyrrolyl derivatives and subsequently cyclized (Lancelot et al., 1985).

Antimicrobial Evaluation

• Novel compounds including 5-benzoyl-N-substituted-amino and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones have been synthesized and evaluated for their antibacterial and antifungal activities, showcasing the potential of similar structures in drug development (Elgemeie et al., 2017).

Electronic and Structural Studies

• Studies on dimers of trinuclear ruthenium clusters with ligands similar to the dimethylamino and pyrazine components of the target compound reveal insights into electronic communication and intramolecular electron transfer rates, indicating potential applications in materials science and catalysis (Salsman et al., 2006).

Novel Synthetic Routes

• Research into the synthesis of pyridine-pyrimidines and their bis-derivatives using triazine diphosphonium hydrogen sulfate ionic liquid showcases innovative approaches to creating complex heterocyclic structures, highlighting the versatility of pyrazine and pyridine derivatives in synthetic chemistry (Rahmani et al., 2018).

Safety and Hazards

This compound is classified under GHS07 and comes with a warning. The hazards associated with it include H302-H315-H319-H335. The safety precautions to be taken are P261-P305+P351+P338.